Cas no 4360-68-3 (4'-Bromoacetophenone Ethylene Acetal)

• Product Name: 4'-Bromoacetophenone Ethylene Acetal
• CAS No: 4360-68-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD00093390
• CID: 841537
• Update Time: 2026-04-29

4'-Bromoacetophenone Ethylene Acetal Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(4-bromophenyl)-2-methyl-
• 4´-Bromoacetophenone Ethylene Acetal
• 2-(4-Bromophenyl)-2-methyl-1,3-dioxolane
• 4'-Bromoacetophenone Ethylene Acetal
• 4'-BROMOACETOPHENONE ETHYLENE ACETAL,WHITE SOLID
• 4'-Bromoacetophenone Ethylene Ketal

• MDL： MFCD00093390
• Inchi： InChI=1S/C10H11BrO2/c1-10(12-6-7-13-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： GFOGBVQXIQGBKG-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=C(C=C2)Br)OCCO1

Computed Properties

• Exact Mass: 241.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 18.46000
• LogP: 2.66860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4'-Bromoacetophenone Ethylene Acetal

Comprehensive Guide to 4'-Bromoacetophenone Ethylene Acetal (CAS No. 4360-68-3): Properties, Applications, and Industry Insights

4'-Bromoacetophenone Ethylene Acetal (CAS No. 4360-68-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This brominated derivative of acetophenone features an ethylene acetal group, enhancing its stability and reactivity in synthetic processes. With the growing demand for high-purity intermediates in drug discovery and specialty chemicals, this compound has garnered significant attention from researchers and manufacturers alike.

One of the key structural features of 4'-Bromoacetophenone Ethylene Acetal is its bromine substitution at the para position, which facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations—critical steps in modern API synthesis. The ethylene acetal moiety further protects the carbonyl group, making it indispensable for multi-step organic transformations. Recent studies highlight its role in developing photovoltaic materials and OLED precursors, aligning with the global push toward sustainable energy solutions.

In the context of trending topics, CAS No. 4360-68-3 is frequently searched alongside terms such as "green chemistry alternatives" and "high-yield synthetic routes." Researchers are exploring solvent-free or catalytic methods to optimize its production, addressing environmental concerns. Additionally, its potential in flavor and fragrance formulations has sparked interest, particularly for creating novel aromatic compounds with enhanced stability.

From a technical standpoint, 4'-Bromoacetophenone Ethylene Acetal exhibits a melting point range of 78–82°C and requires storage under inert conditions to prevent hydrolysis of the acetal group. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, which is crucial for regulatory compliance in pharmaceutical applications. Industry forums often discuss its compatibility with flow chemistry systems, a hot topic in process intensification.

The compound’s safety profile is another focal point. While not classified as hazardous under standard guidelines, proper handling protocols—such as using PPE and avoiding prolonged exposure—are emphasized in SDS documentation. This aligns with broader workplace safety trends and ESG (Environmental, Social, and Governance) compliance demands.

Looking ahead, innovations in catalysis and biocatalysis may further expand the utility of 4360-68-3. For instance, enzymatic acetalization methods are being investigated to reduce reliance on traditional acid catalysts. Such advancements resonate with the industry’s shift toward circular economy principles and waste minimization.

In summary, 4'-Bromoacetophenone Ethylene Acetal (CAS No. 4360-68-3) stands at the intersection of cutting-edge research and industrial practicality. Its adaptability across diverse sectors—from life sciences to advanced materials—ensures its relevance in solving contemporary scientific challenges while adhering to sustainability goals.